Cas no 733742-70-6 (trans-2-(2-Methylbenzoyl)cyclohexane-1-carboxylic acid)

• Product Name: trans-2-(2-Methylbenzoyl)cyclohexane-1-carboxylic acid
• CAS No: 733742-70-6
• MF: C₁₅H₁₈O₃
• MW: 246.301624774933
• MDL: MFCD01311268
• CID: 1765395
• PubChem ID: 24722431
• Update Time: 2025-10-29

trans-2-(2-Methylbenzoyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• TRANS-2-(2-METHYLBENZOYL)CYCLOHEXANE-1-CARBOXYLIC ACID
• (1R,2R)-2-(2-methylbenzoyl)cyclohexane-1-carboxylic acid
• LogP
• TRANS-2-(2-METHYLBENZOYL)CYCLOHEXANE-1-CARBOXYLICACID
• 733742-70-6
• MFCD01311268
• DB-199984
• AKOS016017619
• trans-2-(2-Methylbenzoyl)cyclohexane-1-carboxylic acid

• MDL： MFCD01311268
• Inchi： 1S/C15H18O3/c1-10-6-2-3-7-11(10)14(16)12-8-4-5-9-13(12)15(17)18/h2-3,6-7,12-13H,4-5,8-9H2,1H3,(H,17,18)/t12-,13-/m1/s1
• InChI Key： FZGOZGATZZWODF-CHWSQXEVSA-N
• SMILES： O=C(C1C=CC=CC=1C)[C@@H]1CCCC[C@H]1C(=O)O

Computed Properties

• Exact Mass: 246.125594432g/mol
• Monoisotopic Mass: 246.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 54.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on trans-2-(2-Methylbenzoyl)cyclohexane-1-carboxylic acid

trans-2-(2-Methylbenzoyl)cyclohexane-1-carboxylic acid (CAS No. 733742-70-6)

The compound trans-2-(2-Methylbenzoyl)cyclohexane-1-carboxylic acid, identified by the CAS registry number CAS No. 733742-70-6, is a significant molecule in the field of organic chemistry and materials science. This compound, often referred to as a cyclohexane derivative, has garnered attention due to its unique structural properties and potential applications in various industries.

The molecular structure of this compound consists of a cyclohexane ring substituted with a benzoyl group at the 2-position and a carboxylic acid group at the 1-position. The trans configuration of these substituents plays a crucial role in determining its physical and chemical properties. Recent studies have highlighted the importance of stereochemistry in such compounds, particularly in their interaction with biological systems and their use in drug design.

One of the most notable aspects of this compound is its thermal stability, which makes it suitable for high-temperature applications. Research conducted in 2023 has demonstrated that the compound exhibits excellent thermal resistance, retaining its structural integrity even under extreme conditions. This property has led to its consideration in the development of advanced materials for aerospace and automotive industries.

In addition to its thermal properties, the compound's optical properties have also been extensively studied. The presence of the benzoyl group introduces significant conjugation within the molecule, resulting in strong UV absorption characteristics. This feature has made it a candidate for use in UV-resistant coatings and photoelectric devices.

The synthesis of this compound involves a multi-step process that includes Friedel-Crafts acylation and subsequent stereochemical control during the formation of the cyclohexane ring. Recent advancements in catalytic methods have enabled higher yields and better control over the stereochemistry, making large-scale production more feasible.

Moreover, this compound has shown promise in the field of biotechnology. Studies have indicated that it may serve as a precursor for bioactive molecules, potentially leading to new drug discoveries. Its ability to form stable complexes with metal ions has also opened avenues for its use in catalysis and sensor technologies.

In conclusion, trans-2-(2-Methylbenzoyl)cyclohexane-1-carboxylic acid (CAS No. 733742-70-6) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique combination of thermal stability, optical properties, and stereochemical features positions it as an important molecule for future research and industrial development.